
The Emergence of Pentadecanal: A Scientific
and Technical Chronicle

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentadecanal

Cat. No.: B032716 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

technical guide provides an in-depth exploration of the discovery, history, and scientific

significance of pentadecanal. Charting its journey from early organic synthesis to its role in

modern biochemical research, this document offers a comprehensive overview of its properties,

synthesis, and analytical methodologies.

First identified in the broader context of long-chain aliphatic compound research,

pentadecanal's story is intrinsically linked to the development of synthetic organic chemistry.

While a singular "discovery" paper for pentadecanal is not prominent in the historical record,

its existence and synthesis are a logical extension of the foundational work on its

corresponding alcohol, 1-pentadecanol. The first documented synthesis of 1-pentadecanol in

1924 by P. A. Levene and F. A. Taylor, as part of their investigation into lipids, laid the

groundwork for the subsequent creation of pentadecanal through oxidation.[1]

Pentadecanal, a long-chain fatty aldehyde, is a component of essential oils from various

plants, including Solanum erianthum and Cassia siamea.[2] It also plays a role as a volatile oil

component and a plant metabolite.[2] In recent years, its utility has expanded into biochemical

research, particularly in studies related to lipid metabolism and fatty acid synthesis.[3]

Physicochemical Properties and Identification
Pentadecanal is a white to almost white crystalline powder at room temperature.[3] Its

fundamental properties are summarized in the table below, providing a quick reference for

researchers.
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Property Value Source

Molecular Formula C₁₅H₃₀O [3]

Molecular Weight 226.40 g/mol [2]

CAS Number 2765-11-9 [3]

Melting Point 24 - 26 °C [3]

Boiling Point 182 - 184 °C at 23 mmHg [3]

IUPAC Name pentadecanal [2]

Historical and Modern Synthesis Protocols
The synthesis of aldehydes has been a cornerstone of organic chemistry for over a century.

Early methods for preparing aldehydes often involved the oxidation of primary alcohols. Given

the synthesis of 1-pentadecanol in 1924, it is highly probable that early preparations of

pentadecanal would have utilized such established oxidation techniques.

A widely used and efficient modern method for the oxidation of primary alcohols to aldehydes

under mild conditions is the Swern oxidation. This method is particularly suitable for the

synthesis of pentadecanal from 1-pentadecanol.

Experimental Protocol: Swern Oxidation of 1-
Pentadecanol to Pentadecanal
This protocol outlines a general procedure for the Swern oxidation, which can be specifically

adapted for the synthesis of pentadecanal.[4]

Materials:

1-Pentadecanol

Oxalyl chloride

Dimethyl sulfoxide (DMSO)
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Triethylamine (Et₃N)

Anhydrous dichloromethane (DCM)

Inert atmosphere (Nitrogen or Argon)

Dry ice/acetone bath

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, dissolve oxalyl chloride in

anhydrous DCM and cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of DMSO in anhydrous DCM to the cooled solution.

After stirring for a brief period, add a solution of 1-pentadecanol in anhydrous DCM dropwise

to the reaction mixture.

Continue stirring at -78 °C for approximately 30-60 minutes.

Add triethylamine to the reaction mixture to quench the reaction.

Allow the reaction to warm to room temperature.

The reaction mixture can then be worked up by washing with water and brine, followed by

drying the organic layer and removing the solvent under reduced pressure to yield crude

pentadecanal.

Further purification can be achieved through column chromatography.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b032716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reagent Addition at -78°C Reaction & Quench
Workup & Purification

Flame-dried round-bottom flask Inert Atmosphere (N2 or Ar)

Oxalyl Chloride in DCM

1. Add

DMSO in DCM

2. Add slowly

1-Pentadecanol in DCM

3. Add dropwise

Stir at -78°C4. React Add Triethylamine

5. Quench

Warm to Room Temp.

6. Warm

Wash with H2O & Brine7. Workup Dry Organic Layer Evaporate Solvent Column Chromatography PentadecanalYields

1-Pentadecanol PentadecanalAlcohol Dehydrogenase Pentadecanoic AcidAldehyde Dehydrogenase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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